Cas no 1805070-63-6 (2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide)

• Product Name: 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide
• CAS No: 1805070-63-6
• MF: C₈H₇F₂N₃O₃
• MW: 231.156288385391
• CID: 4803635
• Update Time: 2025-10-29

2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide

• Inchi： 1S/C8H7F2N3O3/c1-3-2-4(8(11)14)12-5(7(9)10)6(3)13(15)16/h2,7H,1H3,(H2,11,14)
• InChI Key： RILRCBZDKJHFBO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(C(N)=O)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Additional information on 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide

Comprehensive Overview of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide (CAS No. 1805070-63-6)

2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide (CAS No. 1805070-63-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its relevance in developing novel bioactive molecules and its role in modern synthetic chemistry.

The molecular structure of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide features a pyridine core substituted with a difluoromethyl group at the 2-position, a methyl group at the 4-position, a nitro group at the 3-position, and a carboxamide at the 6-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the nitro group enhances its reactivity, facilitating further functionalization, while the carboxamide moiety offers opportunities for hydrogen bonding and molecular recognition.

In pharmaceutical research, 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide is explored for its potential as a building block in the synthesis of kinase inhibitors and other therapeutic agents. The difluoromethyl group is particularly noteworthy, as it can mimic metabolic stability and improve pharmacokinetic properties. Recent studies highlight its utility in designing compounds targeting inflammatory diseases and cancer, aligning with the growing demand for precision medicine and targeted therapies.

The agrochemical industry also benefits from the applications of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide. Its structural features make it a candidate for developing new pesticides and herbicides, addressing global challenges in crop protection and sustainable agriculture. The nitropyridine scaffold is known for its bioactivity, and modifications to this core can lead to compounds with enhanced efficacy and environmental safety.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide serves as a versatile intermediate. Its reactivity allows for diverse transformations, including nucleophilic substitutions, reductions, and cross-coupling reactions. Researchers often seek this compound for its ability to introduce fluorinated groups into complex molecules, a strategy increasingly employed in medicinal chemistry to optimize drug candidates.

The market for 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide is expanding, driven by its applications in high-value industries. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the rising demand. Quality control and regulatory compliance are critical considerations, ensuring the compound's suitability for research and industrial use. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and identity.

In conclusion, 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-carboxamide (CAS No. 1805070-63-6) represents a promising compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As interest in fluorinated compounds and nitropyridine derivatives grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.